Naphtho(1,8-bc)pyran-2,7-dione, 3,3a,6,6a,9a,9b-hexahydro-9b-(methoxymethyl)-7-methyl-, (3aalpha,6abeta,9aalpha,9balpha)-

• CAS No.: 104265-18-1
• Molecular Formula: C15H18O4
• Molecular Weight: 262.30 g/mol
• IUPAC Name: 13-(methoxymethyl)-10-methyl-2-oxatricyclo[7.3.1.05,13]trideca-6,10-diene-3,12-dione
• InChI: InChI=1S/C15H18O4/c1-9-6-12(16)14-15(8-18-2)10(7-13(17)19-14)4-3-5-11(9)15/h3-4,6,10-11,14H,5,7-8H2,1-2H3
• InChI Key: NTHFPMAPVSAVSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2C3(C1CC=CC3CC(=O)O2)COC

Description

Naphtho(1,8-bc)pyran-2,7-dione, 3,3a,6,6a,9a,9b-hexahydro-9b-(methoxymethyl)-7-methyl-, (3aalpha,6abeta,9aalpha,9balpha)- is a complex organic compound belonging to the class of naphthopyrans

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of naphthopyrans typically involves multi-step organic reactions. Common starting materials include naphthalene derivatives and pyran precursors. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of such compounds may involve large-scale chemical reactors, continuous flow processes, and stringent quality control measures to ensure consistency and safety. The methods used in industrial settings are often optimized for cost-effectiveness and environmental sustainability.

Chemical Reactions Analysis

Types of Reactions

Naphthopyrans can undergo various chemical reactions, including:

Oxidation: Conversion to more oxidized forms using oxidizing agents.

Reduction: Reduction to less oxidized forms using reducing agents.

Substitution: Replacement of functional groups with other groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce dihydro derivatives.

Scientific Research Applications

Chemistry: Used as intermediates in organic synthesis and as building blocks for more complex molecules.

Biology: Investigated for their biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for their potential therapeutic effects and as components in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of naphthopyrans involves their interaction with specific molecular targets and pathways. These compounds can modulate biological processes by binding to enzymes, receptors, or other proteins, thereby influencing cellular functions.

Comparison with Similar Compounds

Similar Compounds

Naphthofurans: Similar structure but with a furan ring instead of a pyran ring.

Naphthoquinones: Oxidized derivatives with quinone functionality.

Naphthalenes: Basic structure without the pyran ring.

Uniqueness

Naphthopyrans are unique due to their specific ring structure and functional groups, which confer distinct chemical and biological properties